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  4. (E)-[2-(Furan-2-yl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate
(E)-[2-(Furan-2-yl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate (E)-[2-(Furan-2-yl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate
Brand Name: Vulcanchem
CAS No.: 638134-05-1
VCID: VC0357112
InChI: InChI=1S/C24H26N2O6/c1-2-13-31-18-7-5-17(6-8-18)22(27)20-21(19-4-3-14-32-19)26(24(29)23(20)28)10-9-25-11-15-30-16-12-25/h2-8,14,21,27H,1,9-13,15-16H2/b22-20+
SMILES: C=CCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC[NH+]3CCOCC3)C4=CC=CO4)[O-]
Molecular Formula: C24H26N2O6
Molecular Weight: 438.5g/mol

(E)-[2-(Furan-2-yl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate

CAS No.: 638134-05-1

Main Products

VCID: VC0357112

Molecular Formula: C24H26N2O6

Molecular Weight: 438.5g/mol

(E)-[2-(Furan-2-yl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate - 638134-05-1

CAS No. 638134-05-1
Product Name (E)-[2-(Furan-2-yl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate
Molecular Formula C24H26N2O6
Molecular Weight 438.5g/mol
IUPAC Name (E)-[2-(furan-2-yl)-1-(2-morpholin-4-ium-4-ylethyl)-4,5-dioxopyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate
Standard InChI InChI=1S/C24H26N2O6/c1-2-13-31-18-7-5-17(6-8-18)22(27)20-21(19-4-3-14-32-19)26(24(29)23(20)28)10-9-25-11-15-30-16-12-25/h2-8,14,21,27H,1,9-13,15-16H2/b22-20+
Standard InChIKey YTJLYKFZLKGXOE-LSDHQDQOSA-N
Isomeric SMILES C=CCOC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CC[NH+]3CCOCC3)C4=CC=CO4)/[O-]
SMILES C=CCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC[NH+]3CCOCC3)C4=CC=CO4)[O-]
Canonical SMILES C=CCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC[NH+]3CCOCC3)C4=CC=CO4)[O-]
PubChem Compound 6377303
Last Modified Nov 11 2021
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